Cas no 1994265-09-6 (D-Proline-2,5,5-d3)

• Product Name: D-Proline-2,5,5-d3
• CAS No: 1994265-09-6
• MF: C₅H₉NO₂
• MW: 118.148946523666
• CID: 4633227
• Update Time: 2023-11-22

D-Proline-2,5,5-d3 Chemical and Physical Properties

Names and Identifiers

• D-PROLINE-2,5,5-D3
• (R)-Pyrrolidine-2-carboxylic acid-d3
• D98554
• D-Proline-2,5,5-d3

• Inchi： 1S/C5H9NO2/c7-5(8)4-2-1-3-6-4/h4,6H,1-3H2,(H,7,8)/t4-/m1/s1/i3D2,4D
• InChI Key： ONIBWKKTOPOVIA-LTDLRDEHSA-N
• SMILES： OC([C@@]1([2H])CCC([2H])([2H])N1)=O

Computed Properties

• Exact Mass: 118.082158768 g/mol
• Monoisotopic Mass: 118.082158768 g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 49.3
• Molecular Weight: 118.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives